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Introduction

2-Hydroxysuccinic acid methyl ester, also known as methyl malate, is a dicarboxylic acid
ester that plays a significant role as a versatile building block in organic synthesis and as a
subject of study in biochemical research. Its structure, featuring a hydroxyl group alpha to a
carboxylic acid function and an ester, imparts a unique combination of reactivity and chirality,
making it a valuable intermediate in the synthesis of complex molecules, including
pharmaceuticals and natural products. This guide provides a comprehensive overview of the
fundamental properties of 2-hydroxysuccinic acid methyl ester, offering insights into its
synthesis, characterization, reactivity, and safe handling.

Chemical Identity and Physical Properties

2-Hydroxysuccinic acid methyl ester is a chiral molecule and can exist as the (R)-
enantiomer, the (S)-enantiomer, or a racemic mixture. The properties of the specific
stereoisomer are crucial for its application in stereoselective synthesis.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b019224#bc-rfq
https://www.benchchem.com/product/b019224/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxysuccinic-acid-methyl-ester
https://www.benchchem.com/product/b019224/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxysuccinic-acid-methyl-ester
https://www.benchchem.com/product/b019224/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxysuccinic-acid-methyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ble 1: lentif | Physical :

Property Value Source(s)
Molecular Formula CsHsOs

Molecular Weight 148.11 g/mol

Appearance White to off-white solid

CAS Number 140235-34-3 (racemic)

83540-94-7 ((R)-isomer)

66212-45-1 ((S)-isomer)

Methyl malate, Methyl 2-
Synonyms ]
hydroxybutanedioate

~200-220 °C (decomposition

Predicted Boiling Point
may occur)

] ] ] Not readily available, expected
Predicted Melting Point ] )
to be a low-melting solid

Soluble in water, methanol,
Solubility ethanol, and other polar

organic solvents.

Note: Experimental physical properties for 2-hydroxysuccinic acid methyl ester are not
widely reported. The provided boiling point is an estimate based on structurally similar
compounds and may vary. The compound is expected to be a solid at room temperature based
on supplier information.

Synthesis of 2-Hydroxysuccinic Acid Methyl Ester

The most direct and common method for the synthesis of 2-hydroxysuccinic acid methyl
ester is the Fischer esterification of 2-hydroxysuccinic acid (malic acid) with methanol,
catalyzed by a strong acid.[1][2]
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Experimental Protocol: Fischer Esterification of Malic
Acid

This protocol describes a general procedure for the synthesis of 2-hydroxysuccinic acid
methyl ester.

Materials:

2-Hydroxysuccinic acid (malic acid)

e Methanol (anhydrous)

o Concentrated sulfuric acid (or other strong acid catalyst)
e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
o Ethyl acetate (for extraction)

e Round-bottom flask

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-hydroxysuccinic acid in an excess of
anhydrous methanol (e.g., 10-20 molar equivalents).

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2%
of the moles of malic acid) to the solution while stirring.[3]
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o Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65-
70 °C) for 4-6 hours.[3] The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up:

o Cool the reaction mixture to room temperature.

o Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate
solution until effervescence ceases.

o Remove the bulk of the methanol using a rotary evaporator.

o Extract the agueous residue with ethyl acetate (3 x volume of residue).

o Combine the organic layers and wash with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude
2-hydroxysuccinic acid methyl ester.

« Purification: The crude product can be further purified by column chromatography on silica
gel or by vacuum distillation if required.

Causality Behind Experimental Choices:

o Excess Methanol: Using methanol in large excess shifts the equilibrium of the reversible
Fischer esterification towards the product side, maximizing the yield of the desired ester.[1]

[2]

o Acid Catalyst: A strong acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of
the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by the methanol.[4]

o Reflux: Heating the reaction mixture to reflux increases the rate of the reaction, allowing the
equilibrium to be reached more quickly.
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o Neutralization and Extraction: The work-up procedure is designed to remove the acid
catalyst, unreacted malic acid, and water, isolating the desired ester.

Diagram of Synthesis Workflow
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Caption: Fischer Esterification Workflow.

Spectroscopic Characterization

Due to the limited availability of published experimental spectra for 2-hydroxysuccinic acid
methyl ester, the following are predicted spectroscopic data based on its chemical structure
and data from analogous compounds.

1H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 2-hydroxysuccinic acid methyl ester is expected to show
distinct signals for the different proton environments in the molecule.

e -OCH3 (ester methyl group): A singlet at approximately 3.7 ppm.[5]

e -CH2- (methylene group): Two diastereotopic protons that would appear as a pair of doublets
of doublets (an ABX system) in the range of 2.7-2.9 ppm.
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e -CH(OH)- (methine group): A triplet or a doublet of doublets around 4.5 ppm, coupled to the
adjacent methylene protons.[5]

e -OH (hydroxyl group): A broad singlet, the chemical shift of which is dependent on
concentration and solvent.

e -COOH (carboxylic acid proton): A very broad singlet at a downfield chemical shift, typically
>10 ppm, which may not always be observed.

13C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon skeleton.
e -OCH3 (ester methyl carbon): A signal around 52 ppm.[6]

e -CH2- (methylene carbon): A signal in the region of 38-42 ppm.

e -CH(OH)- (methine carbon): A signal at approximately 67-70 ppm.[7]

e C=0 (ester carbonyl carbon): A signal in the range of 172-175 ppm.[6]

e C=0 (carboxylic acid carbonyl carbon): A signal slightly more downfield than the ester
carbonyl, around 175-178 ppm.

Mass Spectrometry (Predicted Fragmentation Pattern)

In an electron ionization (EI) mass spectrum, 2-hydroxysuccinic acid methyl ester (MW =
148.11) is expected to show a molecular ion peak ([M]+) at m/z 148. The fragmentation pattern
would likely involve:

Loss of a methoxy group (-OCH3): A fragment ion at m/z 117.[8]

Loss of a carboxyl group (-COOH): A fragment ion at m/z 103.

Cleavage adjacent to the hydroxyl group: This can lead to various fragment ions.

McLafferty rearrangement: If applicable, this could lead to characteristic neutral losses.
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Diagram of Predicted 1H NMR Signals

Chemical Shift (ppm) 12

0 10 8 6 4 2 COOH CH(OH) OCHs CHz

Click to download full resolution via product page

Caption: Predicted 1H NMR Chemical Shifts.

Reactivity and Stability

2-Hydroxysuccinic acid methyl ester possesses three functional groups that dictate its
chemical reactivity: a carboxylic acid, a secondary alcohol, and a methyl ester.

o Carboxylic Acid: The carboxylic acid moiety can be deprotonated with a base to form a
carboxylate salt. It can also be converted to other functional groups such as acid chlorides,
amides, or reduced to an alcohol.

» Alcohol: The secondary hydroxyl group can be oxidized to a ketone, or it can be acylated or
alkylated.

o Ester: The methyl ester can be hydrolyzed back to the carboxylic acid under acidic or basic
conditions. It can also undergo transesterification with other alcohols.

Stability and Storage:

2-Hydroxysuccinic acid methyl ester is generally stable under standard laboratory
conditions. However, as an ester, it is susceptible to hydrolysis in the presence of strong acids
or bases. It should be stored in a tightly sealed container in a cool, dry place to prevent
moisture absorption and degradation. For long-term storage, refrigeration at -20°C is
recommended.
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Safety and Handling

As a derivative of an alpha-hydroxy acid (AHA), 2-hydroxysuccinic acid methyl ester should
be handled with appropriate care.

General Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, gloves, and a lab coat.

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Avoid inhalation of dust or vapors.
e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

e Products containing AHAs may increase skin's sensitivity to the sun.[9] It is advisable to use
sunscreen when working with or using products containing this compound.

Toxicological Information:

Specific toxicological data for 2-hydroxysuccinic acid methyl ester is limited. However,
based on the safety data sheet for the (R)-isomer, it is not classified as a hazardous substance.
Nevertheless, as with all chemicals, unnecessary exposure should be avoided.

Applications in Research and Development

The unique trifunctional nature of 2-hydroxysuccinic acid methyl ester makes it a valuable
chiral building block in organic synthesis. Its stereocenters can be utilized to introduce chirality
into target molecules. It serves as a precursor for the synthesis of:

o Pharmaceutical intermediates: The core structure can be modified to create a variety of
complex molecules with potential biological activity.

o Natural products: It can be used as a starting material in the total synthesis of natural
products.
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o Biochemical probes: Labeled versions of methyl malate can be used to study metabolic
pathways.

Conclusion

2-Hydroxysuccinic acid methyl ester is a versatile and valuable chemical compound with
significant potential in both synthetic and biochemical research. A thorough understanding of its
basic properties, synthesis, and reactivity is essential for its effective and safe utilization in the
laboratory. This guide has provided a comprehensive overview of these aspects, offering a
solid foundation for researchers and scientists working with this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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